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Compound of Interest

Compound Name: CDD-1115

Cat. No.: B15574705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of CDD-1115, a potent and selective

inhibitor of the Bone Morphogenetic Protein Receptor Type II (BMPR2). Discovered through

DNA-encoded chemical library screening, CDD-1115 has emerged as a significant tool for

investigating the physiological and pathological roles of the BMPR2 signaling pathway. This

document summarizes the available quantitative data, details key experimental methodologies,

and visualizes the core signaling pathways and experimental workflows.

Core Data Presentation
The following tables provide a consolidated view of the quantitative data available for CDD-
1115, facilitating a clear comparison of its potency, binding affinity, and selectivity.

Table 1: In Vitro Potency and Binding Affinity of CDD-1115 against BMPR2
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Parameter Value Assay Type Notes

IC50 1.8 nM
Kinase Inhibition

Assay

Represents the

concentration of CDD-

1115 required to

inhibit 50% of BMPR2

kinase activity.[1][2]

Kiapp 6.2 ± 1.3 nM
Kinase Inhibition

Assay

Apparent inhibitor

binding constant,

indicating high-affinity

binding to BMPR2.[1]

[3]

ΔTm 15.7 °C Thermal Shift Assay

A significant shift in

the melting

temperature of the

BMPR2 kinase

domain upon binding

of 50 μM CDD-1115,

confirming direct

interaction.

Table 2: Kinase Selectivity Profile of CDD-1115
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Kinase Target Inhibition
Fold Selectivity
over BMPR2
(based on IC50)

Assay Platform

BMPR2 1.8 nM (IC50) 1
ThermoFisher

Platform

ALK1 >250 nM >138-fold
ThermoFisher

Platform

ALK2 >250 nM >138-fold
ThermoFisher

Platform

ALK3 >1000 nM >555-fold
ThermoFisher

Platform

ALK4 Inactive -
ThermoFisher

Platform

ALK5 >1000 nM >555-fold
ThermoFisher

Platform

ALK6 >1000 nM >555-fold
ThermoFisher

Platform

TGFBR2 >1000 nM >555-fold
ThermoFisher

Platform

ACVR2A Inactive -
ThermoFisher

Platform

ACVR2B Inactive -
ThermoFisher

Platform

403 other kinases Selective for BMPR2 - KINOMEscan (1 μM)

Table 3: Cellular Activity of CDD-1115
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Assay Cell Line IC50 Notes

BRE-Luciferase

Reporter Assay
293T-BRE-Luc 24.1 μM

Measures the

inhibition of BMP-

mediated gene

expression. The

higher IC50 in a

cellular context

compared to

biochemical assays

may be due to factors

such as cell

permeability and off-

target effects.[2]

Experimental Protocols
This section details the methodologies for the key experiments cited in the characterization of

CDD-1115.

BMPR2 Kinase Inhibition Assay
This assay quantifies the ability of CDD-1115 to inhibit the enzymatic activity of the BMPR2

kinase domain.

Principle: A radiometric assay that measures the transfer of a radiolabeled phosphate from

[γ-33P]-ATP to a substrate by the kinase.

Materials:

Recombinant human BMPR2 kinase domain (residues 172-734).

Myelin Basic Protein (MBP) as the substrate.

[γ-33P]-ATP.

CDD-1115 stock solution in 100% DMSO.
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Kinase reaction buffer (e.g., 8 mM MOPS pH 7.0, 0.2 mM EDTA, 10 mM Magnesium

acetate).

Phosphoric acid.

Filter plates.

Scintillation counter.

Procedure:

Prepare serial dilutions of CDD-1115.

In a reaction plate, incubate the BMPR2 enzyme with the various concentrations of CDD-
1115 for a defined period at room temperature.

Initiate the kinase reaction by adding a mixture of MBP and [γ-33P]-ATP.

Allow the reaction to proceed for a specified time (e.g., 120 minutes) at room temperature.

Stop the reaction by adding phosphoric acid.

Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

Wash the filter plate multiple times to remove unincorporated [γ-33P]-ATP.

Measure the radioactivity on the filter using a scintillation counter.

Calculate the percentage of inhibition at each CDD-1115 concentration relative to a DMSO

control and determine the IC50 value by fitting the data to a dose-response curve.

Thermal Shift Assay (TSA)
TSA is employed to confirm the direct binding of CDD-1115 to the BMPR2 kinase domain.

Principle: Ligand binding stabilizes the protein structure, leading to an increase in its melting

temperature (Tm). This change is monitored using a fluorescent dye that binds to

hydrophobic regions exposed during protein unfolding.
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Materials:

Purified BMPR2 kinase domain protein.

CDD-1115.

A fluorescent dye such as SYPRO Orange.

A real-time PCR instrument capable of monitoring fluorescence during a thermal gradient.

Procedure:

Mix the BMPR2 protein with the fluorescent dye in a suitable buffer.

Add either CDD-1115 (at a concentration such as 50 μM) or a vehicle control (DMSO) to

the protein-dye mixture.

Place the samples in a real-time PCR plate.

Apply a thermal gradient, gradually increasing the temperature.

Monitor the fluorescence intensity at each temperature increment.

The Tm is the temperature at which the fluorescence signal is at its midpoint in the

transition phase.

The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the

protein with the vehicle control from the Tm of the protein with CDD-1115.

BRE-Luciferase Reporter Assay
This cell-based assay assesses the ability of CDD-1115 to inhibit the BMP signaling pathway

downstream of the receptor.

Principle: A reporter cell line is engineered to express luciferase under the control of a BMP-

responsive element (BRE). Activation of the BMP pathway leads to luciferase expression,

which can be quantified by measuring light emission.

Materials:
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HEK293T cells stably expressing a BRE-luciferase reporter construct (293T-BRE-Luc).

BMP ligand (e.g., BMP2).

CDD-1115.

Cell culture reagents.

Luciferase assay substrate.

Luminometer.

Procedure:

Seed the 293T-BRE-Luc cells in a multi-well plate.

Pre-treat the cells with various concentrations of CDD-1115 for a specified duration.

Stimulate the cells with a BMP ligand (e.g., 5 ng/mL BMP2) for a defined period (e.g., 6

hours).

Lyse the cells and add the luciferase assay substrate.

Measure the luminescence using a luminometer.

Calculate the percentage of inhibition of BMP-induced luciferase activity at each CDD-
1115 concentration and determine the IC50 value.

KINOMEscan Assay
To determine the selectivity of CDD-1115, a KINOMEscan assay was performed by Eurofins.

Principle: This is a competition-based binding assay. An immobilized active-site directed

ligand is used to capture the kinase of interest. The test compound (CDD-1115) is added to

compete for binding to the kinase. The amount of kinase bound to the immobilized ligand is

quantified, typically using qPCR for a DNA tag conjugated to the kinase. A lower amount of

bound kinase in the presence of the test compound indicates that the compound is binding to

the kinase and preventing its interaction with the immobilized ligand.
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Procedure (General):

A large panel of human kinases (in this case, 403) are individually tested.

Each kinase is incubated with the immobilized ligand and a single high concentration of

CDD-1115 (1 μM).

The amount of kinase captured on the solid support is measured and compared to a

DMSO control.

The results are expressed as the percentage of the control, with a lower percentage

indicating stronger binding of the inhibitor to the kinase.

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate the BMPR2 signaling

pathway and a conceptual workflow for the characterization of CDD-1115.
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Caption: Canonical and non-canonical BMPR2 signaling pathways and the point of inhibition by

CDD-1115.
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Caption: Conceptual workflow for the preclinical characterization of the BMPR2 inhibitor CDD-
1115.

Conclusion and Future Directions
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CDD-1115 is a highly potent and selective inhibitor of BMPR2, demonstrating low nanomolar

efficacy in biochemical assays and clear target engagement. Its selectivity against a broad

panel of kinases underscores its value as a specific chemical probe for interrogating the

BMPR2 signaling pathway. The available in vitro and cellular data provide a strong foundation

for its use in basic research to dissect the roles of BMPR2 in various biological processes.

However, a notable gap in the current understanding of CDD-1115 is the lack of publicly

available in vivo data. While it has been noted to have a poor half-life in mouse and human

liver microsomes, detailed pharmacokinetic and efficacy studies in animal models are crucial

for evaluating its therapeutic potential. Future work should focus on addressing this data gap to

fully understand the translational promise of targeting BMPR2 with inhibitors like CDD-1115.

Such studies would be invaluable for drug development professionals considering this pathway

for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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